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Abstract
Oleyl alcohol, a C18 unsaturated fatty alcohol, stands as a pivotal precursor in a multitude of

organic synthetic applications, ranging from the production of surfactants and lubricants to its

increasing role in advanced drug delivery systems. Its unique molecular structure, featuring a

long hydrophobic alkyl chain, a cis-double bond, and a reactive primary hydroxyl group,

provides a versatile platform for a wide array of chemical transformations. This guide provides

an in-depth exploration of oleyl alcohol's utility as a synthetic building block. We will delve into

the core reactions involving its hydroxyl and alkene functionalities, explain the mechanistic

rationale behind experimental choices, and provide field-proven protocols for key

transformations. The objective is to equip researchers and drug development professionals

with the technical knowledge to effectively leverage oleyl alcohol in their synthetic endeavors.

Foundational Chemistry of Oleyl Alcohol
Oleyl alcohol, formally (Z)-octadec-9-en-1-ol, is derived from the reduction of oleic acid or its

esters, which are abundant in natural sources like olive oil, beef fat, and fish oils.[1] Its

amphiphilic nature, with a polar hydroxyl head and a nonpolar hydrocarbon tail, dictates its

physical properties and its function as an emollient, emulsifier, and non-ionic surfactant.[2]

Understanding these foundational properties is crucial for its application in synthesis,

particularly in designing reaction conditions and purification strategies.
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The physical and chemical characteristics of oleyl alcohol are summarized below. Its liquid

state at room temperature, solubility in organic solvents, and high boiling point are key

considerations for its use as a reactant or solvent in high-temperature syntheses.[2][3]

Property Value Source

Chemical Formula C₁₈H₃₆O [2]

Molecular Weight 268.48 g/mol [2]

Appearance
Colorless to pale yellow oily

liquid
[1][2][3]

Melting Point 0-19 °C [2][3]

Boiling Point 207 °C @ 13 mmHg [3]

Density ~0.849 g/mL at 25 °C [2][3]

Solubility
Insoluble in water; Soluble in

ethanol, ether
[2][3]

Refractive Index (n²⁰/D) ~1.460 [3]

Core Reactivity: A Dual Functional Handle
The synthetic versatility of oleyl alcohol stems from two primary reactive sites: the terminal

hydroxyl (-OH) group and the internal carbon-carbon double bond (C=C). This dual functionality

allows for a wide range of selective transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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